Cas no 29886-62-2 (4-(2-Thienyl)benzoic Acid)

• Product Name: 4-(2-Thienyl)benzoic Acid
• CAS No: 29886-62-2
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• MDL: MFCD00690742
• CID: 271938
• PubChem ID: 736498
• Update Time: 2025-10-12

4-(2-Thienyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Thiophen-2-yl)benzoic acid
• 4-(2-Thienyl)Benzoic Acid
• 4-Thiophen-2-ylbenzoic acid
• 4-Thiophen-2-yl-benzoic acid
• Benzoic acid,4-(2-thienyl)-
• 4-(Thien-2-yl)benzoic acid
• Benzoic acid, 4-(2-thienyl)-
• PubChem12353
• 4-thien-2-ylbenzoic acid
• 4-(2-thienyl)benzoicacid
• AMTDA058
• 4-(thiophen-2-yl)-benzoic acid
• CVDUBQJEQNRCIZ-UHFFFAOYSA-N
• SBB033933
• STK027502
• 4-(2-Thienyl)benzoic Acid

• MDL： MFCD00690742
• Inchi： 1S/C11H8O2S/c12-11(13)9-5-3-8(4-6-9)10-2-1-7-14-10/h1-7H,(H,12,13)
• InChI Key： CVDUBQJEQNRCIZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 204.02500
• Monoisotopic Mass: 204.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5

Experimental Properties

• Density: 1.303
• Melting Point: 238-243 °C
• Boiling Point: 372.8°C at 760 mmHg
• Flash Point: 179.3 °C
• PSA: 65.54000
• LogP: 3.11330

4-(2-Thienyl)benzoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases：R22
• Safety Term：S26;S37/39

Additional information on 4-(2-Thienyl)benzoic Acid

4-(2-Thienyl)benzoic Acid: A Comprehensive Overview

4-(2-Thienyl)benzoic acid, also known by its CAS number 29886-62-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid group with a thiophene moiety. The thiophene ring, a five-membered aromatic heterocycle containing one sulfur atom, imparts distinctive electronic and structural properties to the molecule, making it a valuable building block in various chemical syntheses.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of 4-(2-thienyl)benzoic acid. One notable approach involves the coupling of thioanisole derivatives with aromatic carboxylic acids under specific catalytic conditions. This method not only enhances the efficiency of synthesis but also opens avenues for the exploration of structurally diverse analogs. Researchers have demonstrated that the substitution pattern on the thiophene ring significantly influences the reactivity and stability of the resulting compounds, which has implications for their potential applications in drug design and material synthesis.

The electronic properties of 4-(2-thienyl)benzoic acid make it an attractive candidate for use in organic electronics. Studies have shown that the thiophene moiety enhances the conjugation length of the molecule, thereby improving its ability to conduct electricity. This property has been leveraged in the development of novel materials for flexible electronics, such as organic field-effect transistors (OFETs). Recent research highlights the potential of this compound as a component in high-performance electronic devices due to its excellent charge transport characteristics.

In the biomedical field, 4-(2-thienyl)benzoic acid has garnered attention for its potential as a lead compound in drug discovery. Preclinical studies have indicated that this compound exhibits promising anti-inflammatory and antioxidant activities. Furthermore, its ability to modulate key cellular pathways makes it a candidate for therapeutic interventions in conditions such as neurodegenerative diseases and cardiovascular disorders. Collaborative efforts between chemists and biologists are currently underway to optimize its pharmacokinetic properties and evaluate its safety profile.

The versatility of 4-(2-thienyl)benzoic acid extends to its use as a precursor in the synthesis of more complex molecules. For instance, it serves as an intermediate in the construction of heterocyclic frameworks that are integral to various bioactive compounds. Its role in these syntheses underscores its importance as a fundamental building block in organic chemistry.

In conclusion, 4-(2-thienyl)benzoic acid stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to make significant contributions to the advancement of science and technology.